Cas no 5336-50-5 (ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate)

• Product Name: ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate
• CAS No: 5336-50-5
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• MDL: MFCD00098219
• CID: 386680
• PubChem ID: 219271
• Update Time: 2025-06-08

ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 4,5-dioxo-1-(phenylmethyl)-, ethyl ester
• 1-Benzyl-4,5-dioxo-pyrrolidine-3-carboxylic acid ethyl ester
• ETHYL 1-BENZYL-4,5-DIOXOPYRROLIDINE-3-CARBOXYLATE
• 1-Benzyl-4,5-dioxo-pyrrolidin-3-carbonsaeure-aethylester
• 1-benzyl-4-carbethoxy-2,3-dioxopyrrolidine
• AC1L56ER
• AC1Q34M5
• AC1Q6DCI
• ethyl 4,5-dioxo-1-benzylazolidine-3-carboxylate
• NSC334
• SureCN1832087
• NSC-334
• MFCD00098219
• SMR001547045
• 1-BENZYL-4,5-DIOXO-3-PYRROLIDINECARBOXYLIC ACID, ETHYL ESTER
• 4,5-dioxo-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid ethyl ester
• AS-5260
• DTXSID10277004
• AC-31242
• CS-0299083
• CS1056
• PD062910
• FT-0705001
• CHEBI:91978
• EN300-110978
• 5336-50-5
• MLS002637507
• AS-46488
• A870742
• AKOS005265245
• CHEMBL1892416
• Q27163776
• FQMSSTZJKSWSMP-UHFFFAOYSA-N
• Ethyl 1-benzyl-4,5-dioxo-pyrrolidine-3-carboxylate
• 1-BENZYL-4, ETHYL ESTER
• BDBM50009832
• HMS3094F19
• ethyl1-benzyl-4,5-dioxopyrrolidine-3-carboxylate
• BRD-A96485169-001-05-1
• SCHEMBL1832087
• BRD-A96485169-001-02-8
• BRD-A96485169-001-14-3
• DA-34674
• ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate

• MDL： MFCD00098219
• Inchi： 1S/C14H15NO4/c1-2-19-14(18)11-9-15(13(17)12(11)16)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
• InChI Key： FQMSSTZJKSWSMP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(N(CC2C=CC=CC=2)C1)=O)=O)=O

Computed Properties

• Exact Mass: 261.10015
• Monoisotopic Mass: 261.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: NA
• Density: 1.273
• Boiling Point: 394.5°Cat760mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.566
• PSA: 63.68
• LogP: 0.71510

ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate

Introduction to Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate (CAS No. 5336-50-5)

Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate, with the CAS number 5336-50-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a benzyl group and a dioxopyrrolidine core makes it an intriguing candidate for further investigation, particularly in the synthesis of bioactive molecules.

The chemical structure of ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate consists of a pyrrolidine ring that is oxidized at the 4 and 5 positions, forming a dioxolane moiety. This structural feature contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. The ethyl ester group at the 3-position provides a site for further functionalization, allowing chemists to tailor the compound for specific biological activities.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological properties. The dioxopyrrolidine scaffold is particularly noteworthy because it can be modified to produce derivatives with antimicrobial, anti-inflammatory, and anticancer activities. Researchers have been exploring various synthetic routes to access this class of compounds, and ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate serves as a key precursor in many of these efforts.

One of the most compelling aspects of ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate is its potential in the development of novel therapeutic agents. Studies have shown that derivatives of this compound can interact with biological targets in ways that are distinct from traditional drugs. For instance, modifications to the benzyl group can influence binding affinity and selectivity, leading to more effective treatments with fewer side effects.

The synthesis of ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate typically involves multi-step reactions that require careful optimization. Common methods include cyclization reactions followed by esterification steps. Advances in catalytic techniques have made it possible to produce this compound more efficiently and with higher yields, which is crucial for large-scale applications in drug manufacturing.

The pharmacological profile of ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate has been the subject of numerous studies. Researchers have investigated its effects on various biological pathways, including those involved in cancer progression and inflammation. Preliminary results suggest that this compound may have potent activity against certain types of tumors by inhibiting key enzymes or disrupting cellular signaling networks.

In addition to its therapeutic potential, ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate has applications in chemical biology research. Its unique structure allows researchers to probe fundamental questions about how small molecules interact with biological systems. By studying this compound and its derivatives, scientists can gain insights into drug design principles and develop new strategies for treating complex diseases.

The future of research on ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate looks promising, with several ongoing projects aimed at expanding its applications. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced pharmacological properties. Furthermore, computational methods are being employed to predict the behavior of this compound in different biological contexts, which could accelerate the discovery process.

In conclusion, ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate (CAS No. 5336-50-5) is a versatile and intriguing compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it an valuable tool for developing new drugs and understanding biological mechanisms. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicine and chemical biology.